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Technical Monograph: (-)-(1R,3S)- -
Homocycloleucine
Structure, Synthesis, and Application in
Peptidomimetics[1][2]
Executive Summary
(-)-(1R,3S)-

-Homocycloleucine (CAS: 71830-08-5), systematically known as (1R,3S)-3-
aminocyclopentanecarboxylic acid (3-ACPC), is a chiral, conformationally constrained

-amino acid.[1][2] Unlike flexible linear

-amino acids, this cyclic scaffold rigidly enforces specific torsion angles in the peptide
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backbone, making it a critical tool in the design of foldamers (synthetic oligomers with stable
secondary structures) and protease-resistant pharmaceutical intermediates.[1][2]

This guide details the structural parameters, stereoselective synthesis, and pharmacological

utility of (-)-(1R,3S)-

-homocycloleucine, specifically focusing on its role in inducing stable 12-helices in

-peptides and its application in integrin inhibitors and CCR1 antagonists.[1][2]

Chemical Structure & Stereochemistry[1][2]
2.1 Structural Identity
The molecule is a cyclopentane derivative where the amino and carboxylic acid groups are

positioned at carbons 1 and 3.[1][2][3] This 1,3-substitution pattern classifies it as a

-amino acid (specifically, a ring-constrained

-amino acid).[1][2]

IUPAC Name: (1R,3S)-3-aminocyclopentane-1-carboxylic acid[1][2][3][4][5]

Common Synonym: (-)-

-Homocycloleucine; (-)-Cis-3-ACPC[1][2][3][5][6]

Molecular Formula:

[1][2][3][5][7][8]

Molecular Weight: 129.16 g/mol [1][3][5][8][9]

Chirality: The (1R, 3S) configuration dictates a cis relationship between the amino and

carboxyl groups on the cyclopentane ring.[1]

2.2 Conformational Analysis
In linear

-amino acids, the
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bond allows free rotation, leading to entropic penalties upon binding.[1][2] In (-)-(1R,3S)-

-homocycloleucine, the cyclopentane ring locks the

torsion angle (

).[1][2]

Puckering: The ring typically adopts an envelope or twist conformation to minimize eclipse

interactions.[1][2]

Helix Induction: When incorporated into peptides, this monomer strongly promotes the

formation of a 12-helix (defined by 12-membered ring hydrogen bonds between

and

).[1][2] This is distinct from the 14-helix often seen with flexible

-amino acids.[1][2]

Table 1: Structural Comparison of Amino Acid Classes

Feature -Amino Acid (e.g.,
Leucine)

Linear

-Amino Acid (e.g.,

-Homoleucine)

Cyclic

-Amino Acid ((-)-
(1R,3S)-3-ACPC)

Backbone Atoms
1 (

)

2 (

)

2 (

embedded in ring)

Conformational

Freedom
High High Restricted (Rigid)

Secondary Structure
-Helix,

-Sheet

14-Helix (flexible) 12-Helix (stable)

Proteolytic Stability Low Moderate High
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Synthesis and Production
The synthesis of enantiomerically pure (-)-(1R,3S)-

-homocycloleucine typically proceeds via the hydrogenation of chiral cyclopentene precursors
or enzymatic resolution.[1][2]

3.1 Primary Synthetic Route: Stereoselective Hydrogenation
The most scalable route involves the hydrogenation of (1R,4S)-4-aminocyclopent-2-

enecarboxylic acid.[1][2] The double bond in the precursor is reduced, maintaining the cis-

stereochemistry established in the starting material.[1][2]

Reaction Scheme (DOT Visualization):

(1R,4S)-4-amino
cyclopent-2-enecarboxylic acid

Transition State
(Syn-Addition)

Adsorption

H2 (50 psi)
Pd/C Catalyst

Methanol

(-)-(1R,3S)-3-amino
cyclopentanecarboxylic acid

Reduction

Click to download full resolution via product page

Caption: Stereoselective hydrogenation of the cyclopentene precursor to yield the saturated

cis-beta-amino acid.

3.2 Experimental Protocol: Hydrogenation
Objective: Synthesis of (1R,3S)-3-ACPC from (1R,4S)-4-aminocyclopent-2-enecarboxylic acid.

Preparation: Dissolve 1.0 mol (approx. 127 g) of (1R,4S)-4-aminocyclopent-2-enecarboxylic

acid in 500 mL of methanol.

Catalyst Addition: Add 5.0 g of 10% Pd/C catalyst carefully under an inert atmosphere

(Nitrogen).

Hydrogenation: Transfer the mixture to a Parr shaker or high-pressure reactor. Pressurize to

50 psi with Hydrogen (
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) gas.

Reaction: Agitate at room temperature for 1 hour. Monitor consumption of starting material

via TLC or LC-MS.[2]

Work-up:

Filter the reaction mixture through a Celite pad to remove the Pd/C catalyst.[1][2]

Concentrate the filtrate under reduced pressure (rotary evaporator) to remove methanol.

[1]

Purification: The residue is typically a white to off-white solid.[1][2] Recrystallization from

ethanol/water may be performed if higher purity (>98%) is required.[1]

Validation:

Melting Point: Expect ~172.1 °C.

Optical Rotation: Check

(typically negative in water/methanol).[1]

Functional Applications in Drug Design[1][2]
4.1 Peptidomimetics & Foldamers
(-)-(1R,3S)-

-Homocycloleucine is a "helix-former."[1][2] By pre-organizing the backbone torsion angles, it
lowers the entropic cost of folding.[1][2]

Mechanism: The cis-constraint forces the backbone into a gauche conformation, favoring the

formation of a 12-helix.[1][2]

Utility: Researchers substitute this residue into bioactive peptides to increase affinity for

receptors while rendering the peptide invisible to proteases (which cannot cleave the

-amino acid linkage).[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.echemi.com/shop-us20180832100001249/index.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441571.htm
https://www.echemi.com/shop-us20180832100001249/index.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441571.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441571.htm
https://www.echemi.com/shop-us20180832100001249/index.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441571.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441571.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441571.htm
https://www.echemi.com/shop-us20180832100001249/index.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441571.htm
https://www.echemi.com/shop-us20180832100001249/index.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441571.htm
https://www.echemi.com/shop-us20180832100001249/index.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441571.htm
https://www.echemi.com/shop-us20180832100001249/index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.2 Pharmaceutical Intermediates
This scaffold is used in the synthesis of high-value therapeutic candidates:

Integrin Inhibitors (RGD Mimetics): The rigid ring structure is used to display the Arg-Gly-Asp

(RGD) pharmacophore in a specific orientation required to bind integrin receptors (e.g.,

) involved in angiogenesis and tumor metastasis.[1]

CCR1 Antagonists: Derivatives of 3-ACPC have been utilized in the synthesis of BMS-457, a

potent antagonist for the CCR1 chemokine receptor, investigated for autoimmune diseases.

[1][2]

Table 2: Biological Activity Profile

Target/Application
Role of (-)-(1R,3S)-

-Homocycloleucine
Mechanism of Action

-Peptide Design Structural Anchor
Induces stable 12-helix

secondary structure.[1][2]

Protease Resistance Backbone Modification

Unnatural peptide bond

prevents hydrolysis by

endogenous enzymes.[1][2]

CCR1 Receptor Pharmacophore Scaffold

Orients substituents to fit the

hydrophobic pocket of the

GPCR.[1][2]
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Sources

1. (+)-(1S,3R)-N-BOC-3-AMINOCYCLOPENTANECARBOXYLIC ACID | 261165-05-3
[chemicalbook.com]

2. echemi.com [echemi.com]

3. (1R,3S)-3-Aminocyclopentanecarboxylic acid | C6H11NO2 | CID 1502035 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 19042-34-3 CAS MSDS ((-)-(1R,3S)-3-AMINOCYCLOPENTANECARBOXYLIC ACID)
Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

5. (1R,3S)-3-Aminocyclopentanecarboxylic acid | 71830-08-5 [chemicalbook.com]

6. Pharmaceutical Chemicals Manufacturer, Pharmaceutical Chemicals Exporter, Supplier
[chemvonbiotech.com]

7. Chemsigma International Co., Ltd. [chemsigma.com]

8. (1S,3R)-3-Aminocyclopentanecarboxylic acid | 71830-07-4 [chemicalbook.com]

9. (1r 3s)-3-aminocyclopentanecarboxylic Acid - Application: Pharmaceutical Industry at Best
Price in Shanghai | Chemvon Biotechnology (shanghai) Co. Ltd. [tradeindia.com]

10. americanelements.com [americanelements.com]

To cite this document: BenchChem. [(-)-(1R,3S)-b-Homocycloleucine structure and function].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1526906/docs#1r-3s-b-homocycloleucine-structure-
and-function]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441571.htm
https://www.echemi.com/shop-us20180832100001249/index.html
https://www.americanelements.com/220497-66-5-1s-3r-3-9h-fluoren-9-yl-methoxy-carbonyl-amino-cyclopentanecarboxylic-acid
https://www.benchchem.com/product/b1526906?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441571.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441571.htm
https://www.echemi.com/shop-us20180832100001249/index.html
https://pubchem.ncbi.nlm.nih.gov/compound/1R_3S_-3-Aminocyclopentanecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1R_3S_-3-Aminocyclopentanecarboxylic-acid
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4369576.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4369576.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1369575.htm
https://www.chemvonbiotech.com/pharmaceutical-chemicals.html
https://www.chemvonbiotech.com/pharmaceutical-chemicals.html
https://chemsigma.com/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3310379.htm
https://www.tradeindia.com/products/1r-3s-3-aminocyclopentanecarboxylic-acid-c1586019.html
https://www.tradeindia.com/products/1r-3s-3-aminocyclopentanecarboxylic-acid-c1586019.html
https://www.americanelements.com/220497-66-5-1s-3r-3-9h-fluoren-9-yl-methoxy-carbonyl-amino-cyclopentanecarboxylic-acid
https://www.benchchem.com/product/b1526906/docs#1r-3s-b-homocycloleucine-structure-and-function
https://www.benchchem.com/product/b1526906/docs#1r-3s-b-homocycloleucine-structure-and-function
https://www.benchchem.com/product/b1526906/docs#1r-3s-b-homocycloleucine-structure-and-function
https://www.benchchem.com/product/b1526906/docs#1r-3s-b-homocycloleucine-structure-and-function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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